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Compound of Interest

Compound Name:
N,N-bis(trideuteriomethyl)nitrous

amide

Cat. No.: B018138 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. N,N-bis(trideuteriomethyl)nitrous amide, a deuterated analogue of N,N-

dimethylnitrous amide (NDMA), requires stringent disposal procedures due to the known high

toxicity and carcinogenicity of its non-deuterated counterpart. This guide provides a

comprehensive, step-by-step approach to its safe disposal.

Disclaimer: No specific safety data sheet (SDS) for N,N-bis(trideuteriomethyl)nitrous amide
was found. The following procedures are based on the known hazards of the analogous non-

deuterated compound, N,N-dimethylnitrous amide, and general principles for the disposal of

hazardous nitrosamines. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with all local, state, and

federal regulations.

Hazard Profile and Safety Precautions
N,N-dimethylnitrous amide is classified as a probable human carcinogen and is highly toxic. It

is a combustible liquid that is sensitive to light. Due to the isotopic labeling, N,N-
bis(trideuteriomethyl)nitrous amide is expected to have a similar hazard profile.

Personal Protective Equipment (PPE): When handling N,N-bis(trideuteriomethyl)nitrous
amide, the following PPE is mandatory:
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Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Chemical safety goggles or a face shield are essential.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: All work should be conducted in a certified chemical fume hood. In

case of inadequate ventilation, a self-contained breathing apparatus may be necessary.[1]

Disposal Decision Workflow
The following flowchart outlines the decision-making process for the proper disposal of N,N-
bis(trideuteriomethyl)nitrous amide.
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Disposal Decision Workflow for N,N-bis(trideuteriomethyl)nitrous amide

Start: Have N,N-bis(trideuteriomethyl)nitrous amide waste

Is the waste contaminated with other hazardous materials?

Consult EHS for specific disposal instructions

Yes

Is it a bulk quantity or a small residual amount?

No

Package in a labeled, sealed, and compatible container for hazardous waste pickup

Bulk

Can the residual amount be safely chemically treated in the lab?

Small Residual

Dispose of treated waste and empty container as per EHS guidelines

Follow approved chemical degradation protocol

Yes

Rinse container with a suitable solvent, collect rinsate as hazardous waste

No

Click to download full resolution via product page

Caption: Disposal decision workflow for N,N-bis(trideuteriomethyl)nitrous amide.

Quantitative Data Summary
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The following table summarizes key quantitative data for the non-deuterated analog, N,N-

dimethylnitrous amide. This information should be used as a conservative guide for handling

the deuterated compound.

Parameter Value Reference

Boiling Point 153.1 °C [2]

Density 1.005 g/mL [2]

Vapor Pressure 700 Pa (at 20 °C) [2]

Solubility in Water 290 mg/mL (at 20 °C) [2]

UN Number 3382 [1]

Step-by-Step Disposal Procedures
1. Waste Segregation and Collection:

Pure Compound and Concentrated Solutions: Collect all waste N,N-
bis(trideuteriomethyl)nitrous amide and concentrated solutions in a dedicated, properly

labeled, and sealed container. The container must be made of a compatible material (e.g.,

glass or polyethylene).

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and absorbent pads, should be considered hazardous waste. These

items must be collected in a separate, clearly labeled, and sealed container.[3]

Labeling: All waste containers must be labeled with the full chemical name, "N,N-
bis(trideuteriomethyl)nitrous amide," and appropriate hazard symbols (e.g., "Toxic,"

"Carcinogen").

2. Spill Management:

In the event of a spill, follow these procedures immediately:

Evacuate and restrict access to the affected area.
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Wearing the appropriate PPE, cover the spill with an inert absorbent material such as sand,

dry lime, or soda ash.

Carefully collect the absorbed material using non-sparking tools and place it into a sealed

container for hazardous waste disposal.

Decontaminate the spill area with a suitable solvent (e.g., methanol, followed by soap and

water), collecting all cleaning materials as hazardous waste.

3. Chemical Degradation (for small residual quantities):

For small residual amounts, chemical degradation may be an option to render the compound

less hazardous before disposal. This should only be performed by trained personnel in a

controlled laboratory setting and with prior approval from your institution's EHS department.

Method: A documented method for the degradation of nitrosamines involves reduction with

aluminum-nickel alloy powder in an aqueous alkali solution. This process reduces the

nitrosamine to the corresponding amine.[4]

Caution: This reaction can be vigorous. It is crucial to perform this procedure on a small

scale in a fume hood, away from ignition sources.

4. Final Disposal:

Incineration: The primary recommended method for the disposal of N,N-
bis(trideuteriomethyl)nitrous amide and all contaminated materials is high-temperature

incineration by a licensed hazardous waste disposal facility.[3][5]

Arranging for Pickup: Contact your institution's EHS department to schedule a pickup for

your properly labeled and packaged hazardous waste. Do not attempt to dispose of this

chemical down the drain or in regular trash.

By adhering to these stringent procedures, you can ensure the safe and compliant disposal of

N,N-bis(trideuteriomethyl)nitrous amide, protecting yourself, your colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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